Cas no 121955-82-6 (1-methyl-4-oxocyclohexane-1-carbonitrile)

• Product Name: 1-methyl-4-oxocyclohexane-1-carbonitrile
• CAS No: 121955-82-6
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD17013932
• CID: 1213442
• PubChem ID: 14227393
• Update Time: 2025-04-20

1-methyl-4-oxocyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-oxo-cyclohexane-1-carbonitrile
• 4-chloro-4-methyl-[1,2]dithiolan-3-one
• 4-Methyl-4-cyano-cyclohexanone
• 1,2-Dithiolan-3-one, 4-chloro-4-methyl-
• CTK0J8037
• 1-methyl-4-oxocyclohexanecarbonitrile
• 1-methyl-4-oxo-cyclohexanecarbonitrile
• 4-Methyl-4-chlor-1,2-dithiolan-3-on
• 1-methyl-4-oxocyclohexane-1-carbonitrile
• DDSBNJVJUCCGNO-UHFFFAOYSA-N
• 4-methyl-4-cyanocyclohexanone
• DA-29169
• AB91898
• WEA95582
• SY100384
• CS-0028401
• AMY34630
• SCHEMBL2106510
• EN300-224928
• AKOS022633647
• 121955-82-6
• AS-51150
• MFCD17013932
• Cyclohexanecarbonitrile, 1-methyl-4-oxo-
• P11998

• MDL： MFCD17013932
• Inchi： 1S/C8H11NO/c1-8(6-9)4-2-7(10)3-5-8/h2-5H2,1H3
• InChI Key： DDSBNJVJUCCGNO-UHFFFAOYSA-N
• SMILES： O=C1CCC(C#N)(C)CC1

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 40.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones